molecular formula C11H7F3N2O2 B8299148 1-(2,3,4-Trifluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

1-(2,3,4-Trifluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B8299148
M. Wt: 256.18 g/mol
InChI Key: BSXKVYQKXHWWRJ-UHFFFAOYSA-N
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Description

1-(2,3,4-Trifluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H7F3N2O2 and its molecular weight is 256.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7F3N2O2

Molecular Weight

256.18 g/mol

IUPAC Name

5-methyl-1-(2,3,4-trifluorophenyl)pyrazole-4-carboxylic acid

InChI

InChI=1S/C11H7F3N2O2/c1-5-6(11(17)18)4-15-16(5)8-3-2-7(12)9(13)10(8)14/h2-4H,1H3,(H,17,18)

InChI Key

BSXKVYQKXHWWRJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C2=C(C(=C(C=C2)F)F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixed solvent of 1N hydrochloric acid aqueous solution (120 ml) and ethanol (120 ml), were added 2,3,4-trifluorophenylhydrazine (9.3 g) and ethyl 2-(ethoxymethylene)acetoacetate (10.7 g) prepared according to a method described in J. Chem. Soc. Perkin trans. I, 1875 (1988), and the mixture was stirred at reflux temperature for three hours. Next, sodium hydroxide (2.8 g) was added and the mixture was further stirred for an hour. Ethanol was evaporated in vacuo, the organic layer was separated with toluene, hydrochloric acid was added to the aqueous layer and the precipitated solid was collected by filtration to give the titled compound (10 g).
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
9.3 g
Type
reactant
Reaction Step One
Quantity
10.7 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step Two

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